Cas no 897735-82-9 (N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide)

• Product Name: N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide
• CAS No: 897735-82-9
• MF: C₂₁H₁₄BrN₃O₃
• MW: 436.258163928986
• CID: 5976041
• PubChem ID: 16821913
• Update Time: 2025-05-17

N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide
• N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-4-phenoxybenzamide
• Benzamide, N-[5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl]-4-phenoxy-
• F2518-0534
• AB00679166-01
• 897735-82-9
• SCHEMBL17717078
• N-(5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl)-4-phenoxybenzamide
• AKOS024656489

• Inchi： 1S/C21H14BrN3O3/c22-16-10-6-15(7-11-16)20-24-25-21(28-20)23-19(26)14-8-12-18(13-9-14)27-17-4-2-1-3-5-17/h1-13H,(H,23,25,26)
• InChI Key： FRIOKZKLTLEQMW-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(Br)C=C2)O1)(=O)C1=CC=C(OC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 435.02185g/mol
• Monoisotopic Mass: 435.02185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 77.2Ų

Additional information on N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide

N-5-(4-Bromophenyl)-1,3,4-Oxadiazol-2-yl-4-phenoxybenzamide: A Comprehensive Overview

The compound with CAS No. 897735-82-9, known as N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a benzamide moiety with a 1,3,4-oxadiazole ring system and a bromophenyl substituent. The benzamide core of the molecule serves as a versatile platform for various chemical modifications, while the 1,3,4-oxadiazole ring contributes to its stability and reactivity. The presence of the 4-bromophenyl group introduces additional electronic and steric effects, making this compound a valuable tool in drug design and material synthesis.

Recent studies have highlighted the potential of N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide in the development of novel therapeutic agents. Researchers have demonstrated that this compound exhibits significant anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of chronic diseases such as arthritis and neurodegenerative disorders. The phenoxy group within the molecule plays a crucial role in modulating its pharmacokinetic properties, enhancing its bioavailability and reducing potential side effects.

In addition to its pharmaceutical applications, this compound has also been explored for its potential in materials science. The oxadiazole ring system is known for its ability to form stable coordination complexes with metal ions, which can be utilized in the development of advanced materials such as sensors and catalysts. Recent advancements in nanotechnology have further expanded the scope of this compound's applications, with researchers investigating its use in the creation of nanoscale devices for biomedical imaging and drug delivery systems.

The synthesis of N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the benzamide derivative, followed by the incorporation of the oxadiazole ring through a cyclization reaction. The introduction of the bromophenyl group is achieved through nucleophilic aromatic substitution, ensuring precise control over the molecular architecture. This compound's synthesis has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

From an environmental perspective, studies have shown that N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide exhibits low toxicity to aquatic organisms under standard laboratory conditions. However, further research is required to fully understand its long-term environmental impact and degradation pathways. Regulatory agencies have emphasized the importance of conducting comprehensive risk assessments to ensure the safe use of this compound in various industrial applications.

Looking ahead, the continued exploration of N-5-(4-bromophenyl)-1,3,4-oxadiazol-2-yl-4-phenoxybenzamide is expected to yield new insights into its biological and chemical properties. Collaborative efforts between academic institutions and industry partners are paving the way for innovative applications in fields such as personalized medicine and sustainable materials development. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.